Cas no 946252-82-0 (methyl 3-2-(azepan-1-yl)ethyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxylate)

• Product name: methyl 3-2-(azepan-1-yl)ethyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxylate
• CAS No: 946252-82-0
• MF: C₁₈H₂₃N₃O₃S
• MW: 361.458523035049
• CID: 5443902

methyl 3-2-(azepan-1-yl)ethyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• UZOGDFUBWOEDHO-UHFFFAOYSA-N
• methyl 3-2-(azepan-1-yl)ethyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxylate

• Inchi： 1S/C18H23N3O3S/c1-24-17(23)13-6-7-14-15(12-13)19-18(25)21(16(14)22)11-10-20-8-4-2-3-5-9-20/h6-7,12H,2-5,8-11H2,1H3,(H,19,25)
• InChI Key： UZOGDFUBWOEDHO-UHFFFAOYSA-N
• SMILES： S=C1N([H])C2C([H])=C(C(=O)OC([H])([H])[H])C([H])=C([H])C=2C(N1C([H])([H])C([H])([H])N1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=O

Additional information on methyl 3-2-(azepan-1-yl)ethyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxylate

Comprehensive Analysis of methyl 3-2-(azepan-1-yl)ethyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxylate (CAS No. 946252-82-0)

The compound methyl 3-2-(azepan-1-yl)ethyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxylate (CAS No. 946252-82-0) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique tetrahydroquinazoline core, combined with a sulfanylidene moiety and an azepane ring, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its resemblance to known bioactive scaffolds.

In recent years, the demand for novel heterocyclic compounds like methyl 3-2-(azepan-1-yl)ethyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxylate has surged due to their versatility in drug discovery. The azepan-1-yl group in this molecule is a key structural feature, often associated with improved pharmacokinetic properties such as enhanced solubility and membrane permeability. This aligns with the growing focus on bioavailability optimization in modern medicinal chemistry.

The sulfanylidene (C=S) functional group in CAS 946252-82-0 is another critical aspect, as it can participate in hydrogen bonding and metal coordination, expanding its potential interactions with biological targets. This characteristic has led to investigations into its role as a protein-binding agent or enzyme inhibitor, topics frequently searched by researchers in computational chemistry and molecular docking studies.

From a synthetic chemistry perspective, the preparation of methyl 3-2-(azepan-1-yl)ethyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxylate involves multi-step organic transformations, including cyclization and functional group interconversions. The 7-carboxylate ester moiety offers opportunities for further derivatization, a subject of interest in structure-activity relationship (SAR) studies. Recent publications have highlighted similar quinazoline derivatives as potential candidates for addressing oxidative stress-related disorders, a trending topic in neurodegenerative disease research.

Analytical characterization of this compound typically employs advanced techniques such as high-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy, which are frequently queried by analytical chemists. The stability of the sulfanylidene group under physiological conditions remains an active area of investigation, particularly for researchers exploring prodrug strategies or controlled-release formulations.

In the context of green chemistry, there is growing interest in developing sustainable synthetic routes for tetrahydroquinazoline derivatives like 946252-82-0. This aligns with the pharmaceutical industry's push toward atom-economical processes and catalytic methodologies, which dominate current literature searches in organic synthesis. The compound's azepane-containing sidechain also makes it relevant to studies on GPCR-targeting molecules, a hot topic in receptor pharmacology.

While not yet widely commercialized, methyl 3-2-(azepan-1-yl)ethyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxylate represents an important structural class for academic and industrial researchers. Its CAS registry number 946252-82-0 serves as a crucial identifier in chemical databases, frequently searched alongside terms like "quinazoline pharmacology" and "sulfur-containing heterocycles." Future research directions may explore its potential in targeted drug delivery systems or as a scaffold for multi-target-directed ligands, both trending concepts in precision medicine.

The compound's structural complexity offers numerous possibilities for medicinal chemistry optimization, particularly in addressing challenges like blood-brain barrier penetration or selectivity enhancement. These aspects are increasingly important in the development of central nervous system (CNS) therapeutics, a field experiencing rapid growth. As such, 946252-82-0 continues to be a molecule of significant interest in both academic and pharmaceutical research circles.